(2Z)-7-{[bis(2-methoxyethyl)amino]methyl}-2-[(3-chlorophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one

• IUPAC Name: (2Z)-7-[[bis(2-methoxyethyl)amino]methyl]-2-[(3-chlorophenyl)methylidene]-6-hydroxy-1-benzofuran-3-one
• InChI: InChI=1S/C22H24ClNO5/c1-27-10-8-24(9-11-28-2)14-18-19(25)7-6-17-21(26)20(29-22(17)18)13-15-4-3-5-16(23)12-15/h3-7,12-13,25H,8-11,14H2,1-2H3/b20-13-
• InChI Key: OJQFQDANJCRQAJ-MOSHPQCFSA-N
• Canonical SMILES: COCCN(CCOC)CC1=C(C=CC2=C1OC(=CC3=CC(=CC=C3)Cl)C2=O)O
• Isomeric SMILES: COCCN(CCOC)CC1=C(C=CC2=C1O/C(=C\C3=CC(=CC=C3)Cl)/C2=O)O
• Molecular Formula: C22H24ClNO5
• Molecular Weight: 417.9 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, includes a benzofuran ring, which is a fused aromatic ring system that is a component of many pharmaceuticals and natural products. The compound also has a methoxyethylamino group, which could potentially participate in hydrogen bonding, and a chlorophenyl group, which is a common motif in medicinal chemistry.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The benzofuran ring is aromatic and thus relatively stable. The methoxyethylamino group could potentially participate in reactions involving the nitrogen atom, and the chlorophenyl group could undergo reactions typical of aromatic halides.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar methoxyethylamino group could increase its solubility in polar solvents.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety precautions. Without specific information, it’s difficult to provide detailed safety and hazard information.

Future Directions

The study of benzofuran derivatives is an active area of research due to their presence in many biologically active compounds. Future research could explore the synthesis, reactivity, and biological activity of this compound.

Mechanism of Action

Target of Action

It’s known that similar compounds often interact with specific proteins or receptors in the body to exert their effects .

Mode of Action

The exact mode of action of F3385-2725 is currently unknown. The compound likely interacts with its targets, leading to changes at the molecular level that result in its biological effects

Biochemical Pathways

It’s common for compounds of this nature to influence multiple pathways, leading to a variety of downstream effects .

Pharmacokinetics

These properties greatly influence the bioavailability of a compound, determining how much of the administered dose reaches the site of action .

Result of Action

The compound’s effects would be closely tied to its mode of action and the biochemical pathways it influences .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound like F3385-2725. These factors can include pH, temperature, presence of other molecules, and more .